Cas no 845882-09-9 (4-(Pentafluorothio)thiophenol)

• Product Name: 4-(Pentafluorothio)thiophenol
• CAS No: 845882-09-9
• MF: C₆H₅F₅S₂
• MW: 236.225916624069
• CID: 4717426
• Update Time: 2023-08-16

4-(Pentafluorothio)thiophenol Chemical and Physical Properties

Names and Identifiers

• 4-(Pentafluorothio)thiophenol
• 4-pentafluorosulfanylthiophenol
• QVHXLVBCMCJPHV-UHFFFAOYSA-N
• FCH2492797
• PC405593

• Inchi： 1S/C6H5F5S2/c7-13(8,9,10,11)6-3-1-5(12)2-4-6/h1-4,12H
• InChI Key： QVHXLVBCMCJPHV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S)(F)(F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 198
• Topological Polar Surface Area: 2